Cas no 728043-42-3 (1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-)
728043-42-3 structure
Product Name:1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-
CAS No:728043-42-3
MF:C12H9F3N2O
MW:254.207873106003
CID:3232902
PubChem ID:59749578
Update Time:2025-04-21
1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-
- DB-087849
- RIFPAKBMHNPRHM-UHFFFAOYSA-N
- 3-methyl-1-[4-(trifluoromethyl)phenyl]pyrazole-4-carbaldehyde
- 728043-42-3
- SCHEMBL718415
-
- Inchi: 1S/C12H9F3N2O/c1-8-9(7-18)6-17(16-8)11-4-2-10(3-5-11)12(13,14)15/h2-7H,1H3
- InChI Key: RIFPAKBMHNPRHM-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)N1C=C(C=O)C(C)=N1)(F)F
Computed Properties
- Exact Mass: 254.06669740Da
- Monoisotopic Mass: 254.06669740Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.9Ų
1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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